Cas no 2137586-89-9 (1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine)

1-[(Prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine is a functionalized imidazole derivative characterized by its reactive allyloxy and amine groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical agents. Its structure allows for further functionalization through nucleophilic substitution or polymerization reactions, making it valuable in medicinal chemistry and materials science. The presence of both an imidazole core and an allyl ether moiety enhances its utility in cross-coupling and cyclization reactions. This compound is typically handled under controlled conditions due to its reactivity, ensuring stability and purity for research applications.

1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine structure

2137586-89-9 structure

Product Name:1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine

CAS No:2137586-89-9

MF:C₇H₁₁N₃O

MW:153.181740999222

CID:6101901

PubChem ID:165784601

Update Time:2025-06-25

1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

- EN300-783714
- 2137586-89-9
- 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine
- Inchi： 1S/C7H11N3O/c1-2-5-11-6-10-4-3-9-7(10)8/h2-4H,1,5-6H2,(H2,8,9)
- InChI Key： UCOFIZGHAKWZQB-UHFFFAOYSA-N
- SMILES： O(CC=C)CN1C=CN=C1N

Computed Properties

Exact Mass: 153.090211983g/mol
Monoisotopic Mass: 153.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 53.1Å²

1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-783714-0.05g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	0.05g	$948.0	2025-02-22
Enamine	EN300-783714-0.1g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	0.1g	$993.0	2025-02-22
Enamine	EN300-783714-0.25g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	0.25g	$1038.0	2025-02-22
Enamine	EN300-783714-0.5g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	0.5g	$1084.0	2025-02-22
Enamine	EN300-783714-1.0g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	1.0g	$1129.0	2025-02-22
Enamine	EN300-783714-2.5g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	2.5g	$2211.0	2025-02-22
Enamine	EN300-783714-5.0g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	5.0g	$3273.0	2025-02-22
Enamine	EN300-783714-10.0g	1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine	2137586-89-9	95.0%	10.0g	$4852.0	2025-02-22

1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine Related Literature

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Additional information on 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine

Comprehensive Overview of 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine (CAS No. 2137586-89-9)

1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine, with the CAS number 2137586-89-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of both amine and allyloxy functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for imidazole derivatives like 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine has surged due to their role in developing small-molecule inhibitors and biologically active compounds. This compound's unique structure allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in drug design. For instance, its allyloxy moiety offers opportunities for click chemistry applications, a hot topic in modern synthetic chemistry. Such features make it a subject of interest in high-throughput screening and combinatorial chemistry, where efficiency and scalability are paramount.

The synthesis of 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine typically involves multi-step reactions, including N-alkylation and functional group protection strategies. Its CAS No. 2137586-89-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic publications. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound, such as catalysis and solvent-free reactions. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing.

From a commercial perspective, 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. Its applications extend to peptide mimetics and enzyme inhibitors, which are pivotal in treating diseases like cancer and metabolic disorders. Additionally, the compound's potential in agrochemical formulations has sparked interest in developing next-generation pesticides and herbicides with improved efficacy and safety profiles.

In conclusion, 1-[(prop-2-en-1-yloxy)methyl]-1H-imidazol-2-amine (CAS 2137586-89-9) represents a promising candidate for advancing life sciences and material innovation. Its structural flexibility and functional diversity make it a cornerstone in molecular design, resonating with contemporary research priorities such as personalized medicine and sustainable chemistry. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.